Cas no 2138012-45-8 (2-(2-methyloxan-2-yl)ethanethioamide)

• Product Name: 2-(2-methyloxan-2-yl)ethanethioamide
• CAS No: 2138012-45-8
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 6081618
• PubChem ID: 165956838
• Update Time: 2025-10-29

2-(2-methyloxan-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxan-2-yl)ethanethioamide
• 2138012-45-8
• EN300-1085066

• Inchi： 1S/C8H15NOS/c1-8(6-7(9)11)4-2-3-5-10-8/h2-6H2,1H3,(H2,9,11)
• InChI Key： SWXBPXSKRLNLII-UHFFFAOYSA-N
• SMILES： S=C(CC1(C)CCCCO1)N

Computed Properties

• Exact Mass: 173.08743528g/mol
• Monoisotopic Mass: 173.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(2-methyloxan-2-yl)ethanethioamide

Exploring the Properties and Applications of 2-(2-methyloxan-2-yl)ethanethioamide (CAS No. 2138012-45-8)

2-(2-methyloxan-2-yl)ethanethioamide (CAS No. 2138012-45-8) is a specialized organic compound that has garnered attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This thioamide derivative, characterized by the presence of a 2-methyloxane moiety, offers intriguing possibilities for scientists exploring novel bioactive molecules.

The molecular structure of 2-(2-methyloxan-2-yl)ethanethioamide combines the lipophilic properties of the oxane ring with the reactive thioamide functional group. This combination makes it particularly interesting for drug discovery applications, where researchers are constantly seeking compounds with improved bioavailability and target specificity. Recent trends in medicinal chemistry emphasize the importance of such hybrid structures, as evidenced by growing search queries for "thioamide derivatives in drug development" and "oxane-containing bioactive compounds."

From a synthetic chemistry perspective, 2-(2-methyloxan-2-yl)ethanethioamide presents several interesting challenges and opportunities. The compound's stability under various pH conditions has become a topic of particular interest, with many researchers investigating its potential as a building block for more complex molecular architectures. Laboratory searches for "synthesis of functionalized thioamides" and "oxane-thioamide conjugates" have shown significant increases in recent months, reflecting the scientific community's growing interest in this chemical space.

The potential applications of 2-(2-methyloxan-2-yl)ethanethioamide extend beyond pharmaceuticals. In materials science, researchers are exploring its use as a ligand for metal coordination complexes, particularly in catalysis applications. The compound's ability to form stable complexes with transition metals has led to increased research activity, as indicated by rising search volumes for "thioamide metal complexes" and "oxane-based ligands." These investigations align with current industry demands for more efficient and selective catalytic systems.

Analytical characterization of 2-(2-methyloxan-2-yl)ethanethioamide typically involves advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) studies reveal distinct signals for the oxane protons and the thioamide functionality, while mass spectrometry provides clear molecular ion peaks that aid in compound identification. The growing popularity of analytical queries like "NMR analysis of thioamides" and "mass spec characterization of oxane derivatives" underscores the importance of proper analytical methods for compounds in this class.

In the context of green chemistry, 2-(2-methyloxan-2-yl)ethanethioamide has attracted attention due to the potential for developing more sustainable synthetic routes. Researchers are actively investigating biocatalytic approaches to thioamide synthesis, responding to industry demands for environmentally friendly production methods. This aligns with the significant increase in searches for "green synthesis of thioamides" and "biocatalysis in heterocyclic chemistry" observed across scientific databases.

The commercial availability of 2-(2-methyloxan-2-yl)ethanethioamide has improved in recent years, with several specialty chemical suppliers now offering the compound in research quantities. Market analysis shows growing demand from both academic and industrial research sectors, particularly from organizations focused on fragment-based drug discovery. This trend is reflected in search patterns showing increased queries for "purchase 2-(2-methyloxan-2-yl)ethanethioamide" and "suppliers of specialized thioamides."

From a safety perspective, 2-(2-methyloxan-2-yl)ethanethioamide requires standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. The scientific community's focus on laboratory safety is evident in frequent searches for "safe handling of thioamide derivatives" and "oxane compound safety protocols."

Future research directions for 2-(2-methyloxan-2-yl)ethanethioamide are likely to explore its potential in various interdisciplinary applications. The compound's unique combination of structural features makes it a promising candidate for further investigation in areas such as chemical biology, materials science, and medicinal chemistry. The increasing number of publications and patents referencing similar structures suggests growing recognition of their potential value in multiple scientific domains.

In conclusion, 2-(2-methyloxan-2-yl)ethanethioamide (CAS No. 2138012-45-8) represents an interesting case study in modern chemical research. Its dual functionality and structural complexity offer numerous possibilities for scientific exploration, while its growing commercial availability facilitates broader investigation. As research into specialized heterocyclic compounds continues to expand, this particular thioamide derivative is well-positioned to contribute to advancements across multiple scientific disciplines.